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Compound of Interest

Compound Name: 4-Borono-2-nitrobenzoic acid

Cat. No.: B1347198 Get Quote

4-Borono-2-nitrobenzoic Acid: A Technical
Overview
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available information for 4-Borono-2-
nitrobenzoic acid. It should be noted that this compound is not extensively documented in

publicly available scientific literature, which limits the depth of information that can be provided

regarding experimental protocols and biological activity.

Core Compound Identification
Chemical Name: 4-Borono-2-nitrobenzoic acid CAS Number: 80500-28-3

Chemical Structure
Caption: Chemical structure of 4-Borono-2-nitrobenzoic acid.

Physicochemical Data
Due to the limited available data, a comprehensive table of physical and chemical properties

cannot be provided. The basic molecular information is as follows:
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Property Value

Molecular Formula C₇H₆BNO₆

Molecular Weight 210.94 g/mol

Synthesis and Experimental Protocols
A detailed, validated experimental protocol for the synthesis of 4-Borono-2-nitrobenzoic acid
is not readily available in peer-reviewed scientific literature. The compound is listed by several

chemical suppliers, indicating that synthetic routes exist, but these are likely proprietary.

Biological Activity and Signaling Pathways
There is currently no significant information available in the public domain regarding the

biological activity of 4-Borono-2-nitrobenzoic acid. Consequently, no signaling pathways

involving this compound can be described or visualized. Boronic acids as a class, however, are

known to have various biological applications, including as enzyme inhibitors.[1][2]

Note on a Related Compound: 4-Bromo-2-
nitrobenzoic Acid
It is important to distinguish 4-Borono-2-nitrobenzoic acid from the more extensively

documented compound, 4-Bromo-2-nitrobenzoic acid (CAS: 99277-71-1). The structural

difference is the presence of a bromine atom instead of a boronic acid group at the 4-position.

This bromo-analogue is a known intermediate in the synthesis of various pharmaceutical

compounds, including the anticancer agent Lonafarnib.[3][4] A general synthesis for 4-Bromo-

2-nitrobenzoic acid involves the diazotization of 4-amino-2-nitrobenzoic acid followed by a

Sandmeyer-type reaction with cuprous bromide.[3]

Summary and Future Outlook
4-Borono-2-nitrobenzoic acid is a defined chemical entity with limited available data. For

researchers and drug development professionals, this compound represents a largely

unexplored area. Its structural features, a nitro group and a boronic acid moiety, suggest

potential for applications in medicinal chemistry, particularly as boronic acids are known to
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interact with biological targets. However, without experimental data, its utility remains

speculative. Further research is required to determine its physicochemical properties, develop

reliable synthetic routes, and investigate any potential biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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